85-34-7

Fenac

In Stock

• CAS RN:
• 85-34-7

• Formula:
• C8H5Cl3O2

• InChI:
• InChI=1S/C8H5Cl3O2/c9-5-1-2-6(10)8(11)4(5)3-7(12)13/h1-2H,3H2,(H,12,13)

• InChIKey:
• QZXCCPZJCKEPSA-UHFFFAOYSA-N

• Chlorfenac is a member of the class of phenylacetic acids that is phenylacetic acid in which the phenyl group has been substituted by chlorines at positions 2, 3, and 6. An obsolete herbicide that was used as its sodium and ammonium salts. It has a role as a herbicide, an agrochemical and a synthetic auxin. It is a trichlorobenzene and a member of phenylacetic acids. It is a conjugate acid of a chlorfenac(1-).

5-Bromo-3-phenyl-2,1-benzisoxazole

Usually In Stock

• CAS RN:
• 885-34-7

• Formula:
• C13H8BrNO

• InChI:
• InChI=1S/C13H8BrNO/c14-10-6-7-12-11(8-10)13(16-15-12)9-4-2-1-3-5-9/h1-8H

• InChIKey:
• HKEVIXPPTCEYEW-UHFFFAOYSA-N

• 5-Bromo-3-phenyl-2,1-benzisoxazole is a useful research compound. Its molecular formula is C13H8BrNO and its molecular weight is 274.11 g/mol. The purity is usually 95%.

2-(2-chloroethyl)-3,4-dihydro-1H-isoquinoline

Usually In Stock

• CAS RN:
• 68085-34-7

• Formula:
• C11H14ClN

• InChI:
• InChI=1S/C11H14ClN/c12-6-8-13-7-5-10-3-1-2-4-11(10)9-13/h1-4H,5-9H2

• InChIKey:
• NKIMOCKFPDPYQI-UHFFFAOYSA-N

• 2-(2-chloroethyl)-3,4-dihydro-1H-isoquinoline is a useful research compound. Its molecular formula is C11H14ClN and its molecular weight is 195.69. The purity is usually 95%.

Feniodium

• CAS RN:
• 71585-34-7

• Formula:
• C12H6Cl4I+

• InChI:
• InChI=1S/C12H6Cl4I/c13-7-1-3-11(9(15)5-7)17-12-4-2-8(14)6-10(12)16/h1-6H/q+1

• InChIKey:
• YIQHETKPLWWHBD-UHFFFAOYSA-N

• Feniodium is a useful research compound. Its molecular formula is C12H6Cl4I+ and its molecular weight is 418.9 g/mol. The purity is usually 95%.

Thiourea, N-(2-phenylethyl)-N'-pyrazinyl-

• CAS RN:
• 149485-34-7

• Formula:
• C13H14N4S

• InChI:
• InChI=1S/C13H14N4S/c18-13(17-12-10-14-8-9-15-12)16-7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H2,15,16,17,18)

• InChIKey:
• CDHPKLQOWLHDSH-UHFFFAOYSA-N

• Thiourea, N-(2-phenylethyl)-N'-pyrazinyl- is a useful research compound. Its molecular formula is C13H14N4S and its molecular weight is 258.34 g/mol. The purity is usually 95%.

(3E)-3-[(Dimethylamino)methylene]-6-fluoro-2,3-dihydro-4H-chromen-4-one

In Stock

• CAS RN:
• 254985-34-7

• Formula:
• C12H12FNO2

• InChI:
• InChI=1S/C12H12FNO2/c1-14(2)6-8-7-16-11-4-3-9(13)5-10(11)12(8)15/h3-6H,7H2,1-2H3/b8-6+

• InChIKey:
• POFSJEXSJYCNJR-SOFGYWHQSA-N

• (3E)-3-[(Dimethylamino)methylene]-6-fluoro-2,3-dihydro-4H-chromen-4-one is a useful research compound. Its molecular formula is C12H12FNO2 and its molecular weight is 221.231. The purity is usually 95%.

3-[(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoic acid

In Stock

• CAS RN:
• 372185-34-7

• Formula:
• C17H18N4O4S

• InChI:
• InChI=1S/C17H18N4O4S/c1-19-14-13(15(24)20(2)17(19)25)21(10-11-6-4-3-5-7-11)16(18-14)26-9-8-12(22)23/h3-7H,8-10H2,1-2H3,(H,22,23)

• InChIKey:
• MGKQQHNDKWUHLG-UHFFFAOYSA-N

• 3-[(7-benzyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoic acid is a useful research compound. Its molecular formula is C17H18N4O4S and its molecular weight is 374.42. The purity is usually 95%.

N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(2,3-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-34-7

• Formula:
• C36H36N6O5S2

• InChI:
• InChI=1S/C36H36N6O5S2/c1-23-11-8-15-28(24(23)2)41-32(20-37-33(43)21-47-25-12-6-5-7-13-25)38-39-36(41)49-22-34(44)42-29(19-27(40-42)31-17-10-18-48-31)26-14-9-16-30(45-3)35(26)46-4/h5-18,29H,19-22H2,1-4H3,(H,37,43)

• InChIKey:
• SVVBBKKHRALBSR-UHFFFAOYSA-N

• N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(2,3-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C36H36N6O5S2 and its molecular weight is 696.84. The purity is usually 95%.

(3-Benzoyl-4-oxidoquinoxalin-4-ium-2-yl)methyl 2-methylbenzoate

• CAS RN:
• 877785-34-7

• Formula:
• C24H18N2O4

• InChI:
• InChI=1S/C24H18N2O4/c1-16-9-5-6-12-18(16)24(28)30-15-20-22(23(27)17-10-3-2-4-11-17)26(29)21-14-8-7-13-19(21)25-20/h2-14H,15H2,1H3

• InChIKey:
• DTXCXXAOIYLQEE-UHFFFAOYSA-N

• (3-Benzoyl-4-oxidoquinoxalin-4-ium-2-yl)methyl 2-methylbenzoate is a useful research compound. Its molecular formula is C24H18N2O4 and its molecular weight is 398.4g/mol. The purity is usually 95%.

5-amino-N-(3,4-diethoxyphenethyl)-1-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxamide

In Stock

• CAS RN:
• 893785-34-7

• Formula:
• C27H36N6O6

• InChI:
• InChI=1S/C27H36N6O6/c1-5-38-21-10-8-19(16-23(21)39-6-2)12-14-30-27(35)25-26(28)33(32-31-25)17-24(34)29-13-11-18-7-9-20(36-3)22(15-18)37-4/h7-10,15-16H,5-6,11-14,17,28H2,1-4H3,(H,29,34)(H,30,35)

• InChIKey:
• USKOTZSYTFUUKP-UHFFFAOYSA-N

• 5-amino-N-(3,4-diethoxyphenethyl)-1-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C27H36N6O6 and its molecular weight is 540.621. The purity is usually 95%.

2,4,6-Trimethyl(1,3-dioxolan-2-ylmethyl)benzene

In Stock

• CAS RN:
• 898785-34-7

• Formula:
• C13H18O2

• InChI:
• InChI=1S/C13H18O2/c1-9-6-10(2)12(11(3)7-9)8-13-14-4-5-15-13/h6-7,13H,4-5,8H2,1-3H3

• InChIKey:
• IXJBBXJJGDQQHV-UHFFFAOYSA-N

• 2,4,6-Trimethyl(1,3-dioxolan-2-ylmethyl)benzene is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.

(S)-2-Hydroxy-2-cyclohexylacetonitrile

• CAS RN:
• 107485-34-7

• Formula:
• C8H13NO

• InChI:
• InChI=1S/C8H13NO/c9-6-8(10)7-4-2-1-3-5-7/h7-8,10H,1-5H2/t8-/m1/s1

• InChIKey:
• JLNKJTJSIQKWEU-MRVPVSSYSA-N

• (S)-2-Hydroxy-2-cyclohexylacetonitrile, also known as (S)-2-Hydroxy-2-cyclohexylacetonitrile, is a useful research compound. Its molecular formula is C8H13NO and its molecular weight is 139.19 g/mol. The purity is usually 95%.

(4-(2,2-Diethoxyethoxy)phenyl)(trifluoromethyl)sulfane

Usually In Stock

• CAS RN:
• 864685-34-7

• Formula:
• C13H17F3O3S

• InChI:
• InChI=1S/C13H17F3O3S/c1-3-17-12(18-4-2)9-19-10-5-7-11(8-6-10)20-13(14,15)16/h5-8,12H,3-4,9H2,1-2H3

• InChIKey:
• BKGQVFZOJVGLSV-UHFFFAOYSA-N

• (4-(2,2-Diethoxyethoxy)phenyl)(trifluoromethyl)sulfane is a useful research compound. Its molecular formula is C13H17F3O3S and its molecular weight is 310.33 g/mol. The purity is usually 95%.

N-Methyl-N-(1-(pyrazin-2-yl)ethyl)piperidin-3-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289385-34-7

• Formula:
• C12H21ClN4

• InChI:
• InChI=1S/C12H20N4.ClH/c1-10(12-9-14-6-7-15-12)16(2)11-4-3-5-13-8-11;/h6-7,9-11,13H,3-5,8H2,1-2H3;1H

• InChIKey:
• XFSAFEQODRRETQ-UHFFFAOYSA-N

• N-Methyl-N-(1-(pyrazin-2-yl)ethyl)piperidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C12H21ClN4 and its molecular weight is 256.78. The purity is usually 95%.

2-[[1-(2-Bromophenyl)sulfonylpiperidin-3-yl]methoxy]-5-methylpyrimidine

Usually In Stock

• CAS RN:
• 2379985-34-7

• Formula:
• C17H20BrN3O3S

• InChI:
• InChI=1S/C17H20BrN3O3S/c1-13-9-19-17(20-10-13)24-12-14-5-4-8-21(11-14)25(22,23)16-7-3-2-6-15(16)18/h2-3,6-7,9-10,14H,4-5,8,11-12H2,1H3

• InChIKey:
• QHWLUIUAIXQXQM-UHFFFAOYSA-N

• 2-[[1-(2-Bromophenyl)sulfonylpiperidin-3-yl]methoxy]-5-methylpyrimidine is a useful research compound. Its molecular formula is C17H20BrN3O3S and its molecular weight is 426.33. The purity is usually 95%.

(R)-3-Iodopyrrolidine

Usually In Stock

• CAS RN:
• 1289585-34-7

• Formula:
• C4H8IN

• InChI:
• InChI=1S/C4H8IN/c5-4-1-2-6-3-4/h4,6H,1-3H2/t4-/m1/s1

• InChIKey:
• OHOSNNNRKXUISL-SCSAIBSYSA-N

• (R)-3-Iodopyrrolidine is a useful research compound. Its molecular formula is C4H8IN and its molecular weight is 197.019. The purity is usually 95%.